Cas no 126127-31-9 (n-palmitoyl serinol)

• Product Name: n-palmitoyl serinol
• CAS No: 126127-31-9
• MF: C₁₉H₃₉NO₃
• MW: 329.517866373062
• CID: 897169
• Update Time: 2026-04-29

n-palmitoyl serinol Chemical and Physical Properties

Names and Identifiers

• n-palmitoyl serinol
• N-(1,3-dihydroxypropan-2-yl)hexadecanamide
• Palmitoyl Serinol
• N-[2-HYDROXY-1-(HYDROXYMETHYL)ETHYL]-HEXADECANAMIDE

• Inchi： InChI=1S/C19H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(23)20-18(16-21)17-22/h18,21-22H,2-17H2,1H3,(H,20,23)
• InChI Key： MZUNFYMZKTWADX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(NC(CO)CO)=O

Computed Properties

• Exact Mass: 329.29300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 18

Experimental Properties

• PSA: 69.56000
• LogP: 4.32800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on n-palmitoyl serinol

Comprehensive Overview of N-Palmitoyl Serinol (CAS No. 126127-31-9): Properties, Applications, and Market Trends

N-Palmitoyl Serinol (CAS No. 126127-31-9) is a synthetic lipid derivative that has garnered significant attention in the cosmetic and pharmaceutical industries due to its unique biochemical properties. This compound, also known as Palmitoyl Serinol or Serinol Palmitate, is a derivative of serinol (a diol amino acid) and palmitic acid, a saturated fatty acid. Its molecular structure combines the hydrophilic properties of serinol with the lipophilic characteristics of palmitic acid, making it an excellent candidate for emulsification, stabilization, and skin-barrier enhancement.

The growing demand for anti-aging skincare ingredients and natural moisturizing factors has propelled N-Palmitoyl Serinol into the spotlight. Consumers are increasingly searching for terms like "best hydrating serums", "skin barrier repair ingredients", and "non-irritating emulsifiers", all of which align with the functionalities of this compound. Its ability to mimic natural skin lipids and enhance moisture retention makes it a popular choice in formulations targeting dry skin, eczema, and sensitive skin.

From a chemical perspective, N-Palmitoyl Serinol exhibits excellent compatibility with a wide range of cosmetic ingredients, including ceramides, hyaluronic acid, and peptides. This compatibility has led to its incorporation in high-end cosmeceutical products, where it acts as a penetration enhancer for active ingredients. Recent studies have also explored its potential in wound healing and anti-inflammatory applications, further expanding its market potential.

The global market for N-Palmitoyl Serinol is driven by trends such as clean beauty, vegan formulations, and sustainable sourcing. Brands are increasingly highlighting its synthetic-yet-biocompatible nature to appeal to eco-conscious consumers. Searches for "vegan alternatives to lanolin" or "plant-based emulsifiers" often lead to this ingredient as a viable solution. Additionally, its stability under varying pH levels and temperatures makes it a reliable additive in organic skincare and haircare products.

In pharmaceutical research, N-Palmitoyl Serinol is being investigated for its role in drug delivery systems. Its amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs for improved bioavailability. This aligns with the rising interest in "nanocarriers for topical drugs" and "transdermal drug enhancement"—topics frequently queried in academic and industrial circles.

Quality and safety are paramount in the production of N-Palmitoyl Serinol. Reputable suppliers adhere to standards like ISO 22716 (Cosmetics GMP) and provide certificates of analysis (CoA) to ensure purity (>98%). Consumers and manufacturers often search for "CAS 126127-31-9 specification" or "Palmitoyl Serinol supplier reviews" to verify product authenticity. Regulatory compliance with EC No. 1223/2009 (EU Cosmetics Regulation) and FDA GRAS status further bolster its acceptance.

Innovations in green chemistry have also impacted N-Palmitoyl Serinol production. Methods such as enzyme-catalyzed synthesis reduce energy consumption and waste generation, addressing queries like "eco-friendly lipid synthesis". This positions the compound favorably in markets prioritizing carbon-neutral manufacturing.

In conclusion, N-Palmitoyl Serinol (CAS No. 126127-31-9) is a versatile ingredient bridging cosmetic efficacy and pharmaceutical potential. Its alignment with trends like skin microbiome health, sustainable formulation, and advanced drug delivery ensures its relevance in future research and commercial applications. As demand grows for "multifunctional skincare actives" and "biocompatible excipients", this compound is poised to remain a key player in personal care and therapeutic development.